Cas no 84245-84-1 (4-Thiazoleacetic acid,2,2'-(carbonyldiimino)bis[a-(methoxyimino)-, dimethyl ester, (Z,Z)- (9CI))

• Product Name: 4-Thiazoleacetic acid,2,2'-(carbonyldiimino)bis[a-(methoxyimino)-, dimethyl ester, (Z,Z)- (9CI)
• CAS No: 84245-84-1
• MF: C₁₅H₁₆N₆O₇S₂
• MW: 456.453539848328
• CID: 731329
• PubChem ID: 9588604
• Update Time: 2025-04-19

4-Thiazoleacetic acid,2,2'-(carbonyldiimino)bis[a-(methoxyimino)-, dimethyl ester, (Z,Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• methyl (2Z)-2-methoxyimino-2-[2-[[4-[(Z)-N-methoxy-C-methoxycarbonylcarbonimidoyl]-1,3-thiazol-2-yl]carbamoylamino]-1,3-thiazol-4-yl]acetate
• 84245-84-1
• Dimethyl (Z,Z)-2,2'-(carboxyldiimino)bis(alpha-(methoxyimino)-4-thiazoleacetate)
• 4-Thiazoleacetic acid, 2,2'-(carboxyldiimino)bis(alpha-(methoxyimino)-, dimethyl ester, (Z,Z)-
• 4-Thiazoleacetic acid,2,2'-(carbonyldiimino)bis[a-(methoxyimino)-, dimethyl ester, (Z,Z)- (9CI)

• Inchi： 1S/C15H16N6O7S2/c1-25-11(22)9(20-27-3)7-5-29-14(16-7)18-13(24)19-15-17-8(6-30-15)10(21-28-4)12(23)26-2/h5-6H,1-4H3,(H2,16,17,18,19,24)/b20-9-,21-10-
• InChI Key： ODMJIQJYAXNIBW-UPVMUGGESA-N
• SMILES： S1C=C(/C(/C(=O)OC)=N/OC)N=C1NC(NC1=NC(/C(/C(=O)OC)=N/OC)=CS1)=O

Computed Properties

• Exact Mass: 456.052188
• Monoisotopic Mass: 456.052188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 219
• XLogP3: 2.5

Experimental Properties

• Density: 1.58
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.671